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Compound of Interest

Compound Name: disodium;benzene-1,3-diolate
CAS No.: 6025-45-2
Cat. No.: B1598820
Get Quote
. J

Part 1: Core Directive & Introduction
Executive Summary

Disodium Resorcinolate (1,3-benzenediol, disodium salt) represents the fully deprotonated
dianion of resorcinol. While the neutral parent compound is ubiquitous in standard spectral
databases, the isolated disodium salt presents unique characterization challenges due to its

extreme hygroscopicity and high basicity (

).

This guide serves as a definitive technical reference for researchers requiring spectroscopic
validation of the salt form. It moves beyond static data lists to explain the mechanistic spectral
shifts that occur during the transition from neutral phenol to phenolate dianion.

Chemical Identity
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Property Detail

IUPAC Name Sodium 3-oxidophenolate
Formula

Molecular Weight 154.07 g/mol (Anhydrous)
CAS Number 6025-45-2 (General salt form)

Highly soluble in water (

Solubility mg/mL); Insoluble in non-polar organic solvents.

[1](21[3]

Part 2: Theoretical Framework of Salt Formation

To interpret the spectra correctly, one must understand the electronic reorganization upon
deprotonation. The removal of two protons generates a dianion where the negative charge is

delocalized into the aromatic ring.

Resonance Stabilization (Graphviz Diagram)

The following diagram illustrates the resonance structures that dictate the shielding effects
observed in NMR and the bond order changes seen in IR.

Electronic Consequences

NMR Effect:
Increased Electron Density
(Upfield Shift)

IR Effect:
C-O Bond Shortening
(Higher Frequency)

Click to download full resolution via product page
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Caption: Figure 1. Transition from neutral resorcinol to the dianion, highlighting the divergent
spectral consequences on magnetic resonance (NMR) and vibrational modes (IR).

Part 3: Nuclear Magnetic Resonance (NMR) Profiling
The Shielding Effect

Upon deprotonation, the electron density on the aromatic ring increases significantly. This extra
electron density "shields" the ring protons from the external magnetic field, causing a distinct
upfield shift (lower ppm) compared to the neutral parent.

Comparative 1H-NMR Data

Note: Values are approximate based on comparative phenolate chemistry in
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Position ( ) Cause
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Max shielding;
H-2 (Ortho to located between
~6.35 (1) ~5.80 - 5.95 -0.45 o
both O) two anionic
oxygens.
Strong shielding
H-4, H-6 via ortho/para
~6.35 (dd) ~6.00 - 6.10 -0.30
(Ortho/Para) resonance
contribution.
Least affected;
meta position
H-5 (Meta) ~7.05 (1) ~6.80 - 6.90 -0.20 has less
resonance
density.
Proton removed,;
_OH (Phenolic)  ~9.2 (Broad) Absent N/A exchanged with
13C-NMR Shifts

e Ipso Carbon (C-O): Shifts downfield (higher ppm, ~165-170 ppm) due to the deshielding
effect of the localized negative charge on the oxygen.

e Ortho/Para Carbons: Shift upfield due to increased electron density from resonance

delocalization.

Part 4: Vibrational Spectroscopy (FT-IR)

The infrared spectrum provides the quickest "Go/No-Go" confirmation of salt formation.
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Key Diagnostic Bands

Functional Group

Neutral Resorcinol

(
)

Disodium Salt (

)

Diagnostic Note

O-H Stretch

3200 - 3400 (Broad,
Strong)

Absent / Weak

Disappearance
confirms
deprotonation. Note:
Broad band may
reappear if sample
absorbs atmospheric

moisture.

C-O Stretch

~1200 - 1220

1260 - 1290

Shift to higher
wavenumber indicates
increased C-O bond
order (double bond

character).

Aromatic Ring

1600, 1500

Shifts & Intensifies

Ring breathing modes
change due to

symmetry alteration.

Experimental Tip: Handling Hygroscopicity

The disodium salt is extremely hygroscopic.

o Preferred Method: ATR (Attenuated Total Reflectance) under a nitrogen purge.

o KBr Pellet: Not recommended as the salt will absorb water from the air during grinding,

creating a false O-H signal.

Part 5: Mass Spectrometry (MS)

Since the compound is a salt, standard Electron Impact (El) is unsuitable. Electrospray

lonization (ESI) in Negative Mode is the gold standard.
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ESI(-) Fragmentation Pattern

The "molecular ion" for the salt is not observed as a neutral entity. Instead, you observe the
anionic species.

o Target Species: Resorcinol Monoanion
e m/z:109.03 (Base Peak)
Why not m/z 1547 In the gas phase of ESI, the disodium salt (

) typically loses sodium ions.

e Primary Peak: m/z 109 (

). The dianion is often protonated once in the source or solvent to form the monoanion.

e Secondary Peak: m/z 131 (

). This is the monosodium adduct of the dianion (M - 2H + Na).

e Dianion Peak: m/z 54 (

). Rarely observed directly unless using specialized high-resolution soft ionization, as the two
negative charges on a small ring cause coulombic repulsion instability.

Part 6: Experimental Protocols
In Situ NMR Generation (Recommended)

Isolating the solid salt often leads to hydration impurities. The most accurate spectral data is
obtained by generating the salt directly in the NMR tube.

Protocol:

» Dissolve 10 mg of Neutral Resorcinol in 0.6 mL of

e Acquire a baseline 1H-NMR spectrum.
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e Add 2-3 equivalents of NaOD (40% in

) directly to the tube.

+ Cap and invert to mix.
¢ Acquire the second spectrum.

o Validation: The solution should turn slightly yellow (oxidation check) and the peaks should
shift upfield as described in Table 3.2.

Analytical Workflow Diagram

Start: Resorcinol Sample

l

Dissolve in D20

Need Salt Data?

Add 2.5 eq NaOD

Run 1H-NMR

Check H-2 Shift Check H-4/6 Shift

(Target: < 6.0 ppm) (Target: < 6.2 ppm)
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Caption: Figure 2. Step-by-step workflow for in situ generation and validation of disodium
resorcinolate using NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1598820?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

